Cas no 1393648-54-8 (1,1-Dimethylethyl 2-Chloro-7h-pyrrolo2,3-Dpyrimidine-7-carboxylate)

• Product Name: 1,1-Dimethylethyl 2-Chloro-7h-pyrrolo2,3-Dpyrimidine-7-carboxylate
• CAS No: 1393648-54-8
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• MDL: MFCD27987436
• CID: 2190404
• Update Time: 2024-11-02

1,1-Dimethylethyl 2-Chloro-7h-pyrrolo2,3-Dpyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-boc-7h-pyrrolo[2,3-d]pyrimidine
• 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-7-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-7-carboxylate
• SB14141
• 7-Boc-2-chloro-7H-pyrrolo[2,3-d]pyrimidine
• tert-butyl 2-chloropyrrolo[2,3-d]pyrimidine-7-carboxylate
• 7H-Pyrrolo[2,3-d]pyrimidine-7-carboxylic acid, 2-chloro-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 2-Chloro-7h-pyrrolo2,3-Dpyrimidine-7-carboxylate

• MDL： MFCD27987436
• Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-10(16)15-5-4-7-6-13-9(12)14-8(7)15/h4-6H,1-3H3
• InChI Key： MQYAJRKBAUVWGV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=CN(C(=O)OC(C)(C)C)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines